Cas no 23593-14-8 (2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole)

• Product Name: 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole
• CAS No: 23593-14-8
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 274527
• PubChem ID: 193028
• Update Time: 2025-11-06

2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-[(4-pyridinylmethyl)thio]-
• 2-(pyridin-4-ylmethylsulfanyl)-1H-benzimidazole
• 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole
• F3366-5430
• CCG-151162
• 2-((pyridin-4-ylmethyl)thio)-1H-benzo[d]imidazole
• AKOS000275707
• HMS1634P08
• 2-((PYRIDIN-4-YLMETHYL)THIO)-1H-BENZIMIDAZOLE
• Z424815378
• 23593-14-8
• 1H-Benzimidazole, 2-[(4-pyridinylmethyl)thio]-
• DTXSID90178242
• HMS3451B07
• H 718
• BB 0219627
• 2-((2-(4-Pyridyl)methyl)thio)benzimidazole
• 2-((4-Pyridinylmethyl)thio)-1H-benzimidazole
• H-718
• 2-(4-pyridylmethylsulfanyl)-1H-benzimidazole
• SCHEMBL15652523

• Inchi： 1S/C13H11N3S/c1-2-4-12-11(3-1)15-13(16-12)17-9-10-5-7-14-8-6-10/h1-8H,9H2,(H,15,16)
• InChI Key： GGTXQYUQXAYWLY-UHFFFAOYSA-N
• SMILES： S(CC1C=CN=CC=1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 241.06753
• Monoisotopic Mass: 241.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 486°Cat760mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.72
• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole

Recent Advances in the Study of 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole (CAS: 23593-14-8)

In recent years, the compound 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole (CAS: 23593-14-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential applications in drug development.

The compound, characterized by the presence of a benzodiazole core and a pyridinylmethylsulfanyl moiety, exhibits a range of interesting pharmacological properties. Recent studies have explored its role as a modulator of various biological targets, including enzymes and receptors involved in inflammatory and neoplastic processes. The versatility of this scaffold makes it a promising candidate for further optimization and development.

One of the key findings from recent research is the compound's ability to inhibit specific kinases implicated in cancer progression. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and metastasis, particularly in models of breast and lung cancer. These findings suggest that 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole could serve as a lead compound for the development of novel anticancer agents.

Additionally, the compound has shown promise in the field of infectious diseases. Recent investigations have highlighted its antimicrobial activity against a range of pathogens, including drug-resistant strains of bacteria and fungi. The mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways, making it a potential candidate for combating antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole. Novel synthetic routes have been developed to improve yield and purity, facilitating further pharmacological evaluation. These methodologies also allow for the introduction of various substituents, enabling structure-activity relationship (SAR) studies to optimize the compound's biological profile.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole as a versatile scaffold for drug discovery.

In conclusion, the latest research on 2-{(pyridin-4-yl)methylsulfanyl}-1H-1,3-benzodiazole (CAS: 23593-14-8) highlights its multifaceted potential in medicinal chemistry. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on addressing the remaining challenges to unlock its full therapeutic potential.